Cas no 1157362-76-9 (1-(4-Bromophenyl)-2-(propylsulfanyl)ethan-1-one)

• Product Name: 1-(4-Bromophenyl)-2-(propylsulfanyl)ethan-1-one
• CAS No: 1157362-76-9
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 5250139
• PubChem ID: 43802039
• Update Time: 2025-05-19

1-(4-Bromophenyl)-2-(propylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1157362-76-9
• EN300-394164
• 1-(4-bromophenyl)-2-(propylsulfanyl)ethan-1-one
• 1-(4-Bromophenyl)-2-(propylsulfanyl)ethan-1-one

• Inchi： 1S/C11H13BrOS/c1-2-7-14-8-11(13)9-3-5-10(12)6-4-9/h3-6H,2,7-8H2,1H3
• InChI Key： HJACCGBDROIFJH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CSCCC)=O

Computed Properties

• Exact Mass: 271.98705g/mol
• Monoisotopic Mass: 271.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(4-Bromophenyl)-2-(propylsulfanyl)ethan-1-one

1-(4-Bromophenyl)-2-(propylsulfanyl)ethan-1-one (CAS No. 1157362-76-9): A Comprehensive Overview

1-(4-Bromophenyl)-2-(propylsulfanyl)ethan-1-one (CAS No. 1157362-76-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique molecular structure featuring a bromophenyl group and a propylsulfanyl moiety, serves as a versatile intermediate in synthetic chemistry. Its CAS No. 1157362-76-9 is often searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

The growing interest in 1-(4-Bromophenyl)-2-(propylsulfanyl)ethan-1-one is partly driven by its potential role in the development of novel pharmaceutical intermediates and functional materials. With the rise of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce this compound, aligning with global trends toward reducing environmental impact. Searches for "sustainable synthesis of bromophenyl derivatives" or "applications of propylsulfanyl compounds" reflect this shift in focus.

One of the key attributes of CAS No. 1157362-76-9 is its reactivity, which makes it valuable for cross-coupling reactions and catalytic transformations. These reactions are pivotal in constructing complex molecules for drug discovery and agrochemical development. The compound's bromophenyl group acts as a handle for further functionalization, enabling the creation of diverse derivatives. This property is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid molecular diversification is essential.

In addition to its pharmaceutical applications, 1-(4-Bromophenyl)-2-(propylsulfanyl)ethan-1-one has potential uses in material science. Its incorporation into polymeric matrices or small-molecule semiconductors could enhance material properties such as conductivity or thermal stability. Queries like "bromophenyl compounds in OLEDs" or "sulfanyl-based materials for electronics" highlight the intersection of this compound with cutting-edge technologies.

Quality and purity are critical factors for CAS No. 1157362-76-9, especially when used in sensitive applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound meets stringent standards. Researchers often search for "analytical methods for bromophenyl derivatives" or "purity standards for sulfanyl compounds" to address these requirements.

As the demand for specialty chemicals grows, 1-(4-Bromophenyl)-2-(propylsulfanyl)ethan-1-one is poised to play a pivotal role in advancing both scientific and industrial innovations. Its versatility, combined with the ongoing exploration of its applications, ensures its relevance in a rapidly evolving chemical landscape.